ethyl (5Z)-2-(4-ethylanilino)-4-oxo-5-[(4-phenylmethoxyphenyl)methylidene]thiophene-3-carboxylate

• Molecular Formula: C29H27NO4S
• Molecular Weight: 485.6 g/mol
• IUPAC Name: ethyl (5Z)-2-(4-ethylanilino)-4-oxo-5-[(4-phenylmethoxyphenyl)methylidene]thiophene-3-carboxylate
• InChI: InChI=1S/C29H27NO4S/c1-3-20-10-14-23(15-11-20)30-28-26(29(32)33-4-2)27(31)25(35-28)18-21-12-16-24(17-13-21)34-19-22-8-6-5-7-9-22/h5-18,30H,3-4,19H2,1-2H3/b25-18-
• InChI Key: SRCFMAMAXRDVMN-BWAHOGKJSA-N
• Isomeric SMILES: CCC1=CC=C(C=C1)NC2=C(C(=O)/C(=C/C3=CC=C(C=C3)OCC4=CC=CC=C4)/S2)C(=O)OCC
• SMILES: CCC1=CC=C(C=C1)NC2=C(C(=O)C(=CC3=CC=C(C=C3)OCC4=CC=CC=C4)S2)C(=O)OCC

Description

Ethyl (5Z)-2-(4-ethylanilino)-4-oxo-5-[(4-phenylmethoxyphenyl)methylidene]thiophene-3-carboxylate, also known as EAT, is a synthetic compound with potential applications in scientific research. EAT belongs to the class of thiophene derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of ethyl (5Z)-2-(4-ethylanilino)-4-oxo-5-[(4-phenylmethoxyphenyl)methylidene]thiophene-3-carboxylate is not fully understood. However, studies have suggested that ethyl (5Z)-2-(4-ethylanilino)-4-oxo-5-[(4-phenylmethoxyphenyl)methylidene]thiophene-3-carboxylate may exert its biological activities by inhibiting enzymes involved in cancer cell proliferation and inflammation. ethyl (5Z)-2-(4-ethylanilino)-4-oxo-5-[(4-phenylmethoxyphenyl)methylidene]thiophene-3-carboxylate has also been shown to induce apoptosis, or programmed cell death, in cancer cells. The fluorescent properties of ethyl (5Z)-2-(4-ethylanilino)-4-oxo-5-[(4-phenylmethoxyphenyl)methylidene]thiophene-3-carboxylate may be attributed to its ability to bind to metal ions, which can alter its electronic structure and fluorescence emission.
Biochemical and Physiological Effects
ethyl (5Z)-2-(4-ethylanilino)-4-oxo-5-[(4-phenylmethoxyphenyl)methylidene]thiophene-3-carboxylate has been shown to exhibit anti-cancer activity against various cancer cell lines, including breast, lung, prostate, and colon cancer cells. ethyl (5Z)-2-(4-ethylanilino)-4-oxo-5-[(4-phenylmethoxyphenyl)methylidene]thiophene-3-carboxylate has also been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. ethyl (5Z)-2-(4-ethylanilino)-4-oxo-5-[(4-phenylmethoxyphenyl)methylidene]thiophene-3-carboxylate has demonstrated antibacterial activity against various bacterial strains, including gram-positive and gram-negative bacteria. ethyl (5Z)-2-(4-ethylanilino)-4-oxo-5-[(4-phenylmethoxyphenyl)methylidene]thiophene-3-carboxylate has also been shown to be non-toxic to normal cells and tissues.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl (5Z)-2-(4-ethylanilino)-4-oxo-5-[(4-phenylmethoxyphenyl)methylidene]thiophene-3-carboxylate in lab experiments is its potential to exhibit multiple biological activities, making it a versatile compound for various applications. ethyl (5Z)-2-(4-ethylanilino)-4-oxo-5-[(4-phenylmethoxyphenyl)methylidene]thiophene-3-carboxylate can be synthesized using various methods, allowing for flexibility in the synthesis process. However, one limitation of using ethyl (5Z)-2-(4-ethylanilino)-4-oxo-5-[(4-phenylmethoxyphenyl)methylidene]thiophene-3-carboxylate in lab experiments is its limited solubility in water, which can affect its bioavailability and efficacy.

Future Directions

For ethyl (5Z)-2-(4-ethylanilino)-4-oxo-5-[(4-phenylmethoxyphenyl)methylidene]thiophene-3-carboxylate research include the development of more efficient synthesis methods, the investigation of its potential as a fluorescent probe for metal ion detection, and the exploration of its potential as a drug candidate for cancer and inflammatory diseases. The use of ethyl (5Z)-2-(4-ethylanilino)-4-oxo-5-[(4-phenylmethoxyphenyl)methylidene]thiophene-3-carboxylate in combination with other compounds may also be explored for enhanced biological activity. Further studies are needed to fully understand the mechanism of action of ethyl (5Z)-2-(4-ethylanilino)-4-oxo-5-[(4-phenylmethoxyphenyl)methylidene]thiophene-3-carboxylate and its potential applications in scientific research.
Conclusion
In conclusion, ethyl (5Z)-2-(4-ethylanilino)-4-oxo-5-[(4-phenylmethoxyphenyl)methylidene]thiophene-3-carboxylate is a synthetic compound with potential applications in scientific research. ethyl (5Z)-2-(4-ethylanilino)-4-oxo-5-[(4-phenylmethoxyphenyl)methylidene]thiophene-3-carboxylate can be synthesized using various methods and has been shown to exhibit anti-cancer, anti-inflammatory, and anti-microbial activities. ethyl (5Z)-2-(4-ethylanilino)-4-oxo-5-[(4-phenylmethoxyphenyl)methylidene]thiophene-3-carboxylate has also been studied for its potential use as a fluorescent probe for the detection of metal ions. The mechanism of action of ethyl (5Z)-2-(4-ethylanilino)-4-oxo-5-[(4-phenylmethoxyphenyl)methylidene]thiophene-3-carboxylate is not fully understood, but studies have suggested that it may inhibit enzymes involved in cancer cell proliferation and inflammation. ethyl (5Z)-2-(4-ethylanilino)-4-oxo-5-[(4-phenylmethoxyphenyl)methylidene]thiophene-3-carboxylate has demonstrated limited solubility in water, but its potential as a versatile compound for various applications makes it a promising candidate for future research.

Synthesis Methods

Ethyl (5Z)-2-(4-ethylanilino)-4-oxo-5-[(4-phenylmethoxyphenyl)methylidene]thiophene-3-carboxylate can be synthesized using various methods, including the Hantzsch reaction, the Gewald reaction, and the Knoevenagel condensation. The Hantzsch reaction involves the reaction of 2-aminothiophene with ethyl acetoacetate and an aldehyde in the presence of a catalyst. The Gewald reaction involves the reaction of 2-aminothiophene with a ketone and a cyanoacetic acid derivative in the presence of a catalyst. The Knoevenagel condensation involves the reaction of 2-aminothiophene with an aldehyde and a malonic acid derivative in the presence of a catalyst. These methods have been used to synthesize ethyl (5Z)-2-(4-ethylanilino)-4-oxo-5-[(4-phenylmethoxyphenyl)methylidene]thiophene-3-carboxylate with high yields and purity.

Scientific Research Applications

Ethyl (5Z)-2-(4-ethylanilino)-4-oxo-5-[(4-phenylmethoxyphenyl)methylidene]thiophene-3-carboxylate has potential applications in scientific research, particularly in the field of medicinal chemistry. ethyl (5Z)-2-(4-ethylanilino)-4-oxo-5-[(4-phenylmethoxyphenyl)methylidene]thiophene-3-carboxylate has been shown to exhibit anti-cancer, anti-inflammatory, and anti-microbial activities. ethyl (5Z)-2-(4-ethylanilino)-4-oxo-5-[(4-phenylmethoxyphenyl)methylidene]thiophene-3-carboxylate has also been studied for its potential use as a fluorescent probe for the detection of metal ions. ethyl (5Z)-2-(4-ethylanilino)-4-oxo-5-[(4-phenylmethoxyphenyl)methylidene]thiophene-3-carboxylate can be used as a starting material for the synthesis of other thiophene derivatives with potential biological activities.